Cas no 98-75-9 (N-(5-sulfamoyl-1,3,4-thiadiazol-2-yl)propanamide)

N-(5-sulfamoyl-1,3,4-thiadiazol-2-yl)propanamide structure
98-75-9 structure
Product Name:N-(5-sulfamoyl-1,3,4-thiadiazol-2-yl)propanamide
CAS No:98-75-9
MF:C5H8N4O3S2
MW:236.272017478943
CID:1991225
PubChem ID:10354098
Update Time:2025-04-21

N-(5-sulfamoyl-1,3,4-thiadiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

    • propazolamide
    • Propazolamide [INN]
    • 5-Propionamido-1,3,4-thiadiazole-2-sulfonamide
    • UNII-5E2PXL9FZF
    • N-(5-sulfamoyl-1,3,4-thiadiazol-2-yl)propanamide
    • Z1269167617
    • 5-propylamido-2-sulfamoyl-1,3,4-thiadiazole
    • EN300-1272140
    • VFG
    • N-(5-sulfamoyl-1,3,4-thiadiazol-2-yl)propionamide
    • SCHEMBL1817525
    • 5E2PXL9FZF
    • 98-75-9
    • CHEMBL1288786
    • BDBM50331833
    • ZINC04217364
    • AKOS034126210
    • Q27261897
    • DTXSID301018994
    • Inchi: 1S/C5H8N4O3S2/c1-2-3(10)7-4-8-9-5(13-4)14(6,11)12/h2H2,1H3,(H2,6,11,12)(H,7,8,10)
    • InChI Key: PCBBBQKRWNGNDW-UHFFFAOYSA-N
    • SMILES: S(C1=NN=C(NC(CC)=O)S1)(N)(=O)=O

Computed Properties

  • Exact Mass: 236.00378248g/mol
  • Monoisotopic Mass: 236.00378248g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 152Ų

N-(5-sulfamoyl-1,3,4-thiadiazol-2-yl)propanamide Pricemore >>

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